Cas no 1314394-59-6 (3-Acetyl-1-(4-chlorophenyl)pyridazin-4(1H)-one)

• Product Name: 3-Acetyl-1-(4-chlorophenyl)pyridazin-4(1H)-one
• CAS No: 1314394-59-6
• MF: C₁₂H₉ClN₂O₂
• MW: 248.665061712265
• CID: 2122846
• Update Time: 2023-08-04

3-Acetyl-1-(4-chlorophenyl)pyridazin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 3-acetyl-1-(4-chlorophenyl)pyridazin-4(1H)-one
• VANSSXURRDRSAH-UHFFFAOYSA-N
• 4(1H)-Pyridazinone, 3-acetyl-1-(4-chlorophenyl)-
• 4(1H)-Pyridazinone,3-acetyl-1-(4-chlorophenyl)-
• 3-Acetyl-1-(4-chlorophenyl)pyridazin-4(1H)-one

• Inchi： 1S/C12H9ClN2O2/c1-8(16)12-11(17)6-7-15(14-12)10-4-2-9(13)3-5-10/h2-7H,1H3
• InChI Key： VANSSXURRDRSAH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C=CC(C(C(C)=O)=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 395
• Topological Polar Surface Area: 49.7